Cas no 1515527-94-2 (4-Bromo-2,6-difluoro-N,N-dimethylbenzamide)

• Product Name: 4-Bromo-2,6-difluoro-N,N-dimethylbenzamide
• CAS No: 1515527-94-2
• MF: C₉H₈BrF₂NO
• MW: 264.07
• CID: 5079579
• Update Time: 2026-03-01

4-Bromo-2,6-difluoro-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,6-difluoro-N,N-dimethylbenzamide

• Inchi： 1S/C9H8BrF2NO/c1-13(2)9(14)8-6(11)3-5(10)4-7(8)12/h3-4H,1-2H3
• InChI Key： ZTARLDCNXLEVGO-UHFFFAOYSA-N
• SMILES： C(C1C(=CC(Br)=CC=1F)F)(=O)N(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Bromo-2,6-difluoro-N,N-dimethylbenzamide

Recent Advances in the Study of 4-Bromo-2,6-difluoro-N,N-dimethylbenzamide (CAS: 1515527-94-2)

The compound 4-Bromo-2,6-difluoro-N,N-dimethylbenzamide (CAS: 1515527-94-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated benzamide derivative serves as a key intermediate in the synthesis of various bioactive molecules and has shown promising potential in drug discovery programs targeting multiple therapeutic areas.

Recent studies have focused on the compound's unique physicochemical properties, particularly its enhanced metabolic stability and membrane permeability attributed to the strategic placement of fluorine atoms and bromine substituents. The dimethylamide moiety further contributes to its favorable pharmacokinetic profile, making it an attractive scaffold for medicinal chemistry optimization.

In synthetic chemistry applications, researchers have developed novel palladium-catalyzed cross-coupling reactions using 4-Bromo-2,6-difluoro-N,N-dimethylbenzamide as a versatile building block. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in Suzuki-Miyaura couplings for the construction of complex biaryl systems with potential anticancer activity.

Pharmacological investigations have revealed that derivatives of this compound exhibit selective modulation of specific protein-protein interactions. Particularly noteworthy is its role as a precursor in developing small-molecule inhibitors targeting bromodomain-containing proteins, which play crucial roles in epigenetic regulation and have been implicated in various cancers and inflammatory diseases.

The compound's safety profile and synthetic accessibility have positioned it as a valuable tool compound for chemical biology studies. Recent high-throughput screening campaigns have identified several lead compounds derived from this scaffold that show nanomolar affinity for their biological targets while maintaining excellent selectivity profiles.

Ongoing research is exploring the compound's potential in targeted protein degradation strategies, where its structural features may facilitate the design of novel proteolysis-targeting chimeras (PROTACs). Preliminary results suggest that appropriately functionalized derivatives can effectively recruit E3 ubiquitin ligases to target oncoproteins for degradation.

From a commercial perspective, the availability of 4-Bromo-2,6-difluoro-N,N-dimethylbenzamide has improved significantly in recent years, with multiple suppliers now offering the compound in research quantities. This increased accessibility is expected to accelerate structure-activity relationship studies and facilitate its adoption in broader drug discovery programs.

Future research directions include further optimization of the scaffold for improved drug-like properties and exploration of its potential in combination therapies. The compound's unique structural features continue to make it a valuable asset in the medicinal chemist's toolkit for addressing challenging biological targets.